![molecular formula C9H9BrO3S B2997897 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid CAS No. 1258651-10-3](/img/structure/B2997897.png)
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid
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Overview
Description
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid is a unique chemical compound with promising applications in scientific research. It has the IUPAC name (2-bromo-6,7-dihydro-4H-thieno [3,2-c]pyran-4-yl)acetic acid . The compound has a molecular weight of 277.14 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9BrO3S/c10-8-3-5-6 (4-9 (11)12)13-2-1-7 (5)14-8/h3,6H,1-2,4H2, (H,11,12) . This code provides a specific string of characters that describes the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder . It is stored at a temperature of 4 degrees .Scientific Research Applications
Chemical Properties
“2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” is a chemical compound with the CAS Number: 1258651-10-3 . It has a molecular weight of 277.14 . The compound is usually available in powder form .
Synthesis
Thiophene-based analogs, such as “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid”, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could potentially be used in similar applications.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could be used in the development of new organic semiconductors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . This suggests that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could potentially be used in the production of OFETs.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could be used in the development of new OLEDs.
Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This suggests that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could potentially have similar pharmacological properties.
Nonsteroidal Anti-Inflammatory Drug (NSAID)
Suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug . This suggests that “2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid” could potentially be used in the development of new NSAIDs.
Mechanism of Action
Target of Action
The primary targets of 2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid are currently unknown . This compound is a unique chemical with promising applications in scientific research.
Mode of Action
It is believed to interact with its targets in a way that leads to changes at the molecular level .
Pharmacokinetics
These properties are crucial for understanding the bioavailability of the compound .
Result of Action
More research is needed to elucidate the specific effects of this compound at the molecular and cellular levels .
properties
IUPAC Name |
2-(2-bromo-6,7-dihydro-4H-thieno[3,2-c]pyran-4-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO3S/c10-8-3-5-6(4-9(11)12)13-2-1-7(5)14-8/h3,6H,1-2,4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INSFFHPIZIBRSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=C1SC(=C2)Br)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{2-bromo-4H,6H,7H-thieno[3,2-c]pyran-4-yl}acetic acid |
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